Cas no 1203682-21-6 (1,7-Diazaspiro[4.5]decan-6-one hydrochloride)

• Product Name: 1,7-Diazaspiro[4.5]decan-6-one hydrochloride
• CAS No: 1203682-21-6
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• CID: 4562782
• PubChem ID: 55263203
• Update Time: 2025-06-08

1,7-Diazaspiro[4.5]decan-6-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,7-Diazaspiro[4.5]decan-6-one hydrochloride
• AKOS006303930
• 1,9-diazaspiro[4.5]decan-10-one;hydrochloride
• CS-17520
• starbld0000733
• D72298
• CS-WAA0322
• 1203682-21-6

• Inchi： 1S/C8H14N2O.ClH/c11-7-8(3-1-5-9-7)4-2-6-10-8;/h10H,1-6H2,(H,9,11);1H
• InChI Key： YESSHTDXDHYLPZ-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2(CCCN1)CCCN2

Computed Properties

• Exact Mass: 190.0872908 g/mol
• Monoisotopic Mass: 190.0872908 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• Molecular Weight: 190.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,7-Diazaspiro[4.5]decan-6-one hydrochloride

Comprehensive Overview of 1,7-Diazaspiro[4.5]decan-6-one hydrochloride (CAS No. 1203682-21-6)

1,7-Diazaspiro[4.5]decan-6-one hydrochloride (CAS No. 1203682-21-6) is a specialized organic compound with a unique spirocyclic structure, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's spiro[4.5]decane backbone and diazaspiro functionality contribute to its versatility in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics. Researchers are increasingly interested in its potential applications due to its structural rigidity and ability to modulate biological targets.

In recent years, the demand for 1,7-Diazaspiro[4.5]decan-6-one hydrochloride has surged, driven by its relevance in fragment-based drug design and medicinal chemistry optimization. Its CAS No. 1203682-21-6 is frequently searched in scientific databases, reflecting its importance in academic and industrial labs. The compound's hydrochloride salt form enhances solubility, a critical factor for bioavailability studies—a hot topic in modern drug development pipelines.

One of the most discussed applications of 1,7-Diazaspiro[4.5]decan-6-one derivatives is their role in addressing neurodegenerative diseases, a trending focus area in 2024. Its structural motif aligns with scaffolds used in small-molecule therapeutics targeting protein misfolding, a key mechanism in conditions like Alzheimer's and Parkinson's. This connection has led to a spike in searches for "spirocyclic compounds in CNS drugs" and "diazaspiro derivatives for neurodegeneration," highlighting its intersection with cutting-edge research.

From a synthetic chemistry perspective, the spiro[4.5]decan-6-one core presents intriguing challenges and opportunities. Recent publications emphasize its utility in stereoselective synthesis, a sought-after technique for creating chiral drug candidates. The compound's CAS 1203682-21-6 is often referenced in patents describing novel heterocyclic building blocks, further cementing its status as a high-value research chemical.

Environmental and regulatory considerations also shape discussions around 1,7-Diazaspiro[4.5]decan-6-one hydrochloride. With the pharmaceutical industry prioritizing green chemistry principles, researchers are exploring sustainable routes to synthesize this spirocyclic framework. Queries like "eco-friendly synthesis of diazaspiro compounds" reflect this shift, aligning with global sustainability goals without compromising molecular complexity.

Analytical characterization of CAS No. 1203682-21-6 remains a critical area, with advanced techniques like LC-MS and NMR crystallography being employed to verify its purity and conformation. These methods address the growing demand for high-quality reference standards in preclinical studies—a frequent pain point for researchers developing new biological assays.

In conclusion, 1,7-Diazaspiro[4.5]decan-6-one hydrochloride represents a compelling case study in modern chemical research. Its dual role as a pharmacophore template and synthetic challenge ensures continued relevance across multiple disciplines. As the scientific community tackles pressing health challenges, compounds like this—with their balanced lipophilicity and three-dimensional complexity—will remain at the forefront of innovation.